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Abstract
Lathodoratin is a naturally occurring 3-ethylchromone that has been identified as a

phytoalexin in the sweet pea, Lathyrus odoratus. This technical guide provides a

comprehensive overview of the discovery, historical research, and known biological activities of

lathodoratin. It includes its physicochemical properties, a summary of its antifungal activity,

and a detailed exploration of its biosynthetic pathway. This document aims to serve as a

foundational resource for researchers interested in the further investigation and potential

therapeutic applications of this unique plant-derived compound.

Introduction
Lathodoratin (3-ethyl-5,7-dihydroxy-4H-chromen-4-one) is a chromone derivative first isolated

from the sweet pea, Lathyrus odoratus[1][2]. It belongs to a class of phenolic compounds that

are of significant interest due to their diverse biological activities. The discovery of lathodoratin
was a result of investigations into the chemical defense mechanisms of plants, specifically the

production of antimicrobial compounds called phytoalexins in response to fungal infection.

Discovery and Historical Research
Lathodoratin was first reported in 1980 by Robeson, Ingham, and Harborne. Their research

focused on identifying the phytoalexins produced by Lathyrus odoratus when challenged with
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the fungus Helminthosporium carbonum. Alongside lathodoratin, its 7-O-methyl ether

derivative, methyl-lathodoratin, was also identified[2].

Subsequent research delved into the biosynthesis of this unique 3-ethylchromone. Studies

revealed that the carbon skeleton of lathodoratin is derived from two distinct biosynthetic

pathways: the phloroglucinol ring is formed from the acetate-malonate pathway, while the ethyl

group and the adjacent two carbons of the pyrone ring originate from the amino acid L-

isoleucine. This biosynthetic origin distinguishes it from many other chromones.

Physicochemical Properties
A summary of the known physicochemical properties of lathodoratin is presented in Table 1.

Property Value Reference

Chemical Formula C₁₁H₁₀O₄ [Source]

Molecular Weight 206.19 g/mol [Source]

IUPAC Name
3-ethyl-5,7-dihydroxy-4H-

chromen-4-one
[Source]

CAS Number 76693-50-0 [Source]

Appearance Solid (predicted)

Solubility Soluble in DMSO (predicted)

Biological Activity
The primary reported biological activity of lathodoratin is its function as a phytoalexin,

exhibiting antifungal properties.

Antifungal Activity
Lathodoratin has been characterized as an antifungal agent, a key characteristic of

phytoalexins that are produced by plants to inhibit the growth of invading pathogens. While the

seminal discovery paper by Robeson et al. (1980) established this activity, specific quantitative

data such as Minimum Inhibitory Concentration (MIC) values against a range of fungal species
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are not readily available in subsequently published literature. The primary fungus used to elicit

the production of lathodoratin was Helminthosporium carbonum. Further research is required

to fully characterize its antifungal spectrum and potency.

Experimental Protocols
Detailed experimental protocols from the original discovery paper are not fully accessible.

However, based on standard phytochemical and microbiological practices, a generalized

workflow for the discovery and characterization of a phytoalexin like lathodoratin can be

outlined.

General Workflow for Phytoalexin Discovery
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Induction and Extraction

Isolation and Purification

Structure Elucidation Biological Activity Assessment

Fungal Inoculation
(e.g., Helminthosporium carbonum)

on Lathyrus odoratus

Solvent Extraction
of stressed plant tissue

Incubation

Thin Layer Chromatography (TLC)
for initial separation and visualization

Column Chromatography
(e.g., Silica Gel)

High-Performance Liquid
Chromatography (HPLC) for final purification

Mass Spectrometry (MS)
to determine molecular weight and formula

Antifungal Bioassay
(e.g., MIC determination)

Nuclear Magnetic Resonance (NMR)
(¹H, ¹³C) for structural connectivity

UV-Vis Spectroscopy
to identify chromophores
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Caption: Generalized workflow for the discovery of phytoalexins.
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Biosynthesis of Lathodoratin
The biosynthesis of lathodoratin is a key area of its historical research. The pathway involves

the condensation of precursors from two major metabolic routes.

L-Isoleucine

Polyketide Intermediate

Provides C2H5-C-C unit

Acetate-Malonate Pathway

Provides phloroglucinol ring

Lathodoratin

Cyclization & Aromatization

Click to download full resolution via product page

Caption: Biosynthetic pathway of lathodoratin.

Conclusion and Future Perspectives
Lathodoratin remains a sparsely studied natural product with established origins as a

phytoalexin. While its discovery and biosynthesis have been documented, a significant gap

exists in the literature regarding its full biological activity profile and mechanism of action.

Future research should focus on:

Re-isolation and full spectroscopic characterization: Modern analytical techniques could

provide more detailed structural information.

Comprehensive biological screening: Evaluating lathodoratin against a broad panel of

fungal and bacterial pathogens, as well as in assays for other activities such as antioxidant,

anti-inflammatory, and anticancer effects, is warranted.

Total synthesis: A robust synthetic route would enable the production of larger quantities for

in-depth biological studies and the generation of analogues for structure-activity relationship
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(SAR) studies.

The unique 3-ethylchromone scaffold of lathodoratin presents an interesting template for the

development of new therapeutic agents, particularly in the realm of antifungal drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1674539?utm_src=pdf-body
https://www.benchchem.com/product/b1674539?utm_src=pdf-custom-synthesis
https://dergipark.org.tr/en/pub/sdufenbed/issue/60917/692871
https://dergipark.org.tr/en/pub/sdufenbed/issue/60917/692871
https://dergipark.org.tr/en/pub/sdufenbed/issue/60917/692871
http://repositorio.uem.br:8080/jspui/bitstream/1/6643/1/Angela%20Aparecida%20da%20Silva_2019.pdf
https://www.benchchem.com/product/b1674539#lathodoratin-discovery-and-historical-research
https://www.benchchem.com/product/b1674539#lathodoratin-discovery-and-historical-research
https://www.benchchem.com/product/b1674539#lathodoratin-discovery-and-historical-research
https://www.benchchem.com/product/b1674539#lathodoratin-discovery-and-historical-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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